Cas no 1852812-11-3 (7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine)

7-Bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine is a heterocyclic compound featuring a fused pyrrolo[2,1-f][1,2,4]triazine core, substituted with a bromine atom at the 7-position and an ethylamino group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling diversification of the scaffold. The ethylamino group contributes to improved solubility and potential hydrogen-bonding interactions, which can be leveraged in the design of bioactive molecules. Its rigid polycyclic framework offers stability and conformational constraints, useful in developing kinase inhibitors or other targeted therapeutics. The compound's well-defined synthetic route and high purity further support its utility in research and pharmaceutical applications.

7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine structure

1852812-11-3 structure

Product Name:7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine

CAS No:1852812-11-3

MF:C₈H₉BrN₄

MW:241.09

CID:5103842

Update Time:2026-03-03

7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

- CID 130891128
- Pyrrolo[2,1-f][1,2,4]triazin-4-amine, 7-bromo-N-ethyl-
- 7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine
- Inchi： 1S/C8H9BrN4/c1-2-10-8-6-3-4-7(9)13(6)12-5-11-8/h3-5H,2H2,1H3,(H,10,11,12)
- InChI Key： OYFLZKSNIHLICV-UHFFFAOYSA-N
- SMILES： N12C(Br)=CC=C1C(NCC)=NC=N2

Experimental Properties

Density: 1.71±0.1 g/cm3(Predicted)
pka: 2.17±0.30(Predicted)

7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-100MG	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	100MG	￥ 1,920.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-250MG	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	250MG	￥ 3,075.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-500MG	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	500MG	￥ 5,121.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-1G	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	1g	￥ 7,682.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-5G	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	5g	￥ 23,047.00	2023-04-14
Ambeed	A794031-1g	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	98%	1g	$1093.0	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-100mg	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	100mg	￥1919.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-250mg	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	250mg	￥3073.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-500mg	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	500mg	￥5117.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18431-1g	7-bromo-N-ethylpyrrolo[2,1-f][1,2,4]triazin-4-amine	1852812-11-3	95%	1g	￥7676.0	2024-04-23